Cas no 1785053-49-7 (3-(4-bromo-2-methoxyphenoxy)pyrrolidine)

• Product Name: 3-(4-bromo-2-methoxyphenoxy)pyrrolidine
• CAS No: 1785053-49-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5846216
• PubChem ID: 84713248
• Update Time: 2025-06-15

3-(4-bromo-2-methoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenoxy)pyrrolidine
• 1785053-49-7
• EN300-1911888

• Inchi： 1S/C11H14BrNO2/c1-14-11-6-8(12)2-3-10(11)15-9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： HMKYQXMMZQQYGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OC1CNCC1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-bromo-2-methoxyphenoxy)pyrrolidine

Introduction to 3-(4-bromo-2-methoxyphenoxy)pyrrolidine (CAS No. 1785053-49-7) in Modern Chemical Research

3-(4-bromo-2-methoxyphenoxy)pyrrolidine, identified by its CAS number 1785053-49-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyrrolidine core linked to a phenoxy group substituted with bromine and methoxy groups, making it a versatile intermediate in the synthesis of biologically active molecules. The unique structural attributes of this compound have garnered attention for its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 3-(4-bromo-2-methoxyphenoxy)pyrrolidine encompasses both aromatic and nitrogen-containing moieties, which contribute to its reactivity and interaction with biological targets. The presence of a bromine atom at the para position relative to the methoxy group enhances its utility as a synthetic precursor, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular frameworks, particularly in the development of small-molecule inhibitors and modulators.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward pyrrolidine derivatives due to their demonstrated efficacy in modulating various biological pathways. 3-(4-bromo-2-methoxyphenoxy)pyrrolidine has been explored as a key building block in the synthesis of compounds targeting neurological disorders, cardiovascular diseases, and infectious diseases. Its structural motif is reminiscent of several pharmacophores found in approved drugs, suggesting its potential as a scaffold for novel therapeutic agents.

One of the most compelling aspects of 3-(4-bromo-2-methoxyphenoxy)pyrrolidine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have leveraged the compound’s pyrrolidine ring to design molecules that selectively inhibit aberrant kinase activity. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in certain cancer types. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune binding affinity and selectivity.

The methoxy group on the aromatic ring introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. This feature has been exploited in designing molecules that exhibit improved solubility and bioavailability—critical factors for drug candidates. Additionally, the phenoxy moiety provides a hydrophilic extension that can be tailored to optimize pharmacokinetic properties. Such structural flexibility makes 3-(4-bromo-2-methoxyphenoxy)pyrrolidine an invaluable asset for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in computational chemistry have further highlighted the significance of 3-(4-bromo-2-methoxyphenoxy)pyrrolidine. Molecular modeling studies indicate that this compound can interact with specific amino acid residues in protein targets, suggesting potential applications in designing protease inhibitors or receptor modulators. The ability to predict binding modes and optimize interactions computationally accelerates drug discovery pipelines, reducing the time and cost associated with experimental screening.

The synthesis of 3-(4-bromo-2-methoxyphenoxy)pyrrolidine itself is an area of active research. Efficient synthetic routes have been developed that highlight its accessibility from readily available starting materials. These methods often involve multi-step sequences that showcase the compound’s reactivity at both the pyrrolidine nitrogen and the aromatic ring. For example, nucleophilic substitution reactions on the brominated phenol precursor can introduce various substituents at the pyrrolidine position, expanding its synthetic utility.

In conclusion, 3-(4-bromo-2-methoxyphenoxy)pyrrolidine (CAS No. 1785053-49-7) represents a cornerstone in modern chemical research, particularly within pharmaceutical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for drug discovery efforts targeting neurological disorders, cancers, and inflammatory conditions. As research continues to uncover new therapeutic opportunities, compounds like this will undoubtedly play an integral role in shaping the future of medicine.